2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(6-nitrobenzo[d]thiazol-2-yl)acetamide

• IUPAC Name: N-(6-nitro-1,3-benzothiazol-2-yl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C16H10N4O6S2/c21-14(8-19-15(22)10-3-1-2-4-13(10)28(19,25)26)18-16-17-11-6-5-9(20(23)24)7-12(11)27-16/h1-7H,8H2,(H,17,18,21)
• InChI Key: ADQAWMRCRUGFBV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(S2(=O)=O)CC(=O)NC3=NC4=C(S3)C=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C16H10N4O6S2
• Molecular Weight: 418.4 g/mol

Description

2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(6-nitrobenzo[d]thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C16H10N4O6S2 and its molecular weight is 418.4. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Antioxidant Applications

• Anticancer and Antioxidant Properties : A study synthesized N-substituted saccharins, including derivatives of 2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl), which exhibited significant anticancer activities against hepatic cancer cells, along with anti-inflammatory, antioxidant, and antimicrobial activities. These compounds were also evaluated as selective inhibitors of the human COX-1 enzyme, indicating their potential as potent anti-inflammatory drugs (Al-Fayez et al., 2022).

Antimicrobial Activities

• Antibacterial Agents : Novel derivatives synthesized from 2-aminobenzothiazole, including N-(benzo[d] thiazol-2-yl)-2-((2,4’-dioxospiro[indoline-3, 2’-thiazolidin]-3'-yl)amino)acetamide, were found to possess broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria (Borad et al., 2015).

Anti-Inflammatory Properties

• Anti-Inflammatory and Antioxidant Compounds : A series of N-(4-aryl-1,3-thiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides and derivatives were synthesized, demonstrating significant anti-inflammatory and antioxidant activities. These findings indicate their potential therapeutic applications in inflammatory disorders (Koppireddi et al., 2013).

Antiviral and Antifungal Properties

• Antiviral and Antifungal Activities : Benzothiazole derivatives bearing a 1,3,4-thiadiazole moiety were designed and synthesized. These compounds showed promising antiviral activities against tobacco mosaic virus and antibacterial activities against various pathogens, highlighting their potential as molecular templates for antiviral and antibacterial agents (Tang et al., 2019).

Computational and Molecular Studies

• Molecular Docking Studies : Some compounds were subjected to molecular docking studies, indicating their potential efficacy in various biological activities, including antimicrobial and antioxidant actions. This emphasizes the importance of computational approaches in drug discovery (Anuse et al., 2019).